N-(4-amino-1,2,5-oxadiazol-3-yl)-2,2-dimethylpropanamide
Overview
Description
“N-(4-Amino-1,2,5-oxadiazol-3-yl)acetamide” is a unique chemical provided by Sigma-Aldrich to early discovery researchers . It has an empirical formula of C4H6N4O2 and a molecular weight of 142.12 .
Molecular Structure Analysis
The molecular structure of “N-(4-Amino-1,2,5-oxadiazol-3-yl)acetamide” consists of a five-membered heterocyclic ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds .Physical And Chemical Properties Analysis
“N-(4-Amino-1,2,5-oxadiazol-3-yl)acetamide” is a solid compound . The SMILES string for this compound is NC1=NON=C1NC©=O .Scientific Research Applications
Secondary Explosive and Oxidizer
ANFF-1 possesses a relatively high density (1.782 g/mL) and a low melting point (100 °C). These characteristics render it attractive as a secondary explosive and oxidizer. Its structural similarity to another heterocyclic energetic compound, 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-1-oxide (BNFF), suggests that ANFF-1 could serve as an alternative to BNFF in certain weapon applications .
Computational Chemistry and Modeling
Density Functional Theory (DFT) modeling has been used to study ANFF-1’s geometry and electronic properties. Researchers can further explore its behavior through computational simulations, aiding in the design of novel energetic materials .
Safety and Hazards
properties
IUPAC Name |
N-(4-amino-1,2,5-oxadiazol-3-yl)-2,2-dimethylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O2/c1-7(2,3)6(12)9-5-4(8)10-13-11-5/h1-3H3,(H2,8,10)(H,9,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDWOLBCCWNSKAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=NON=C1N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-amino-1,2,5-oxadiazol-3-yl)-2,2-dimethylpropanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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